Cas no 1269292-30-9 (1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole
• CAS No: 1269292-30-9
• MF: C₁₃H₉FN₂S
• MW: 244.287364721298
• CID: 1089292
• PubChem ID: 56956078
• Update Time: 2025-10-22

1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole
• 1-(2-fluorophenyl)-5-thiophen-3-ylpyrazole
• AKOS022172578
• DTXSID60719005
• 1269292-30-9

• Inchi： 1S/C13H9FN2S/c14-11-3-1-2-4-13(11)16-12(5-7-15-16)10-6-8-17-9-10/h1-9H
• InChI Key： TZTQAVHUWRWMMA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=NN1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 244.04704763g/mol
• Monoisotopic Mass: 244.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole

Comprehensive Overview of 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269292-30-9)

1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269292-30-9) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique heterocyclic structure, combines a fluorophenyl group with a thiophene moiety, making it a versatile intermediate for drug discovery and advanced material applications. Its molecular formula, C₁₃H₉FN₂S, and molecular weight of 244.29 g/mol, highlight its potential for diverse chemical modifications.

The pyrazole core of this compound is a key feature, as pyrazole derivatives are widely recognized for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2-fluorophenyl group enhances its metabolic stability, while the thiophen-3-yl substituent contributes to its electronic properties, making it valuable in organic electronics and photonics. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology drug development.

In recent years, the demand for fluorinated heterocycles like 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole has surged due to their applications in targeted therapy and precision medicine. The compound’s ability to modulate protein-protein interactions and enzyme activity aligns with the growing trend of personalized healthcare. Additionally, its thiophene component makes it a candidate for organic semiconductors, a field booming with innovations in flexible electronics and solar cells.

From a synthetic perspective, CAS No. 1269292-30-9 is often synthesized via palladium-catalyzed cross-coupling reactions, a method favored for its efficiency and scalability. Its lipophilicity (LogP ~3.2) and moderate solubility in organic solvents like DMSO and dichloromethane make it suitable for various formulation strategies. These properties are critical for researchers exploring its drug-likeness and ADME profiles (Absorption, Distribution, Metabolism, Excretion).

The compound’s thermal stability (decomposition temperature >200°C) and photophysical properties (e.g., fluorescence emission) have also sparked interest in material science. For instance, its incorporation into OLEDs (Organic Light-Emitting Diodes) or sensors could address current challenges in energy-efficient displays and environmental monitoring. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Market trends indicate a rising interest in small-molecule therapeutics and functional materials, positioning 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole as a high-value chemical. Patent analyses reveal its inclusion in several drug candidates for neurological disorders and metabolic diseases, reflecting its therapeutic versatility. Furthermore, its role in catalysis and supramolecular chemistry is being explored, aligning with the push for sustainable chemical processes.

For researchers sourcing this compound, purity (>98% by HPLC) and structural characterization (confirmed by ¹H/¹³C NMR and HRMS) are critical quality parameters. Suppliers often provide custom synthesis and derivatization services to meet project-specific needs, catering to the demand for tailored solutions in medicinal chemistry and material engineering.

In summary, 1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269292-30-9) exemplifies the convergence of pharmaceutical innovation and material science advancement. Its multifaceted applications, from drug discovery to optoelectronics, make it a compound of enduring interest in both academic and industrial settings. As research into fluorinated scaffolds and heterocyclic architectures expands, this molecule is poised to play a pivotal role in shaping future technologies.